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Compound of Interest

Compound Name: 2-(5-Oxazolyl)benzoic Acid

Cat. No.: B599546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-(5-Oxazolyl)benzoic acid, identified by CAS number 169508-94-5, is a heterocyclic

carboxylic acid. This class of molecules, featuring both an oxazole and a benzoic acid moiety,

represents a scaffold of significant interest in medicinal chemistry. Oxazole derivatives are

known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory,

and anticancer properties. Similarly, benzoic acid and its derivatives are recognized for their

diverse pharmacological applications. This technical guide provides a comprehensive overview

of the available data on 2-(5-Oxazolyl)benzoic acid, focusing on its chemical properties,

potential therapeutic uses, and the broader context of related compounds in drug discovery.

Due to the limited publicly available data specifically for this compound, this guide also

extrapolates potential applications and experimental approaches based on the activities of

structurally similar molecules.

Physicochemical Properties
Precise experimental data for the physicochemical properties of 2-(5-Oxazolyl)benzoic acid
are not extensively reported in publicly accessible literature. However, predicted values provide

a useful starting point for experimental design.
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Property Predicted Value

Molecular Formula C₁₀H₇NO₃

Molecular Weight 189.17 g/mol

Boiling Point 354.7 ± 17.0 °C

Density 1.320 ± 0.06 g/cm³

pKa 3.53 ± 0.36

These values are computationally predicted and should be confirmed by experimental analysis.

Synthesis
A specific, detailed experimental protocol for the synthesis of 2-(5-Oxazolyl)benzoic acid is

not readily available in peer-reviewed journals or patents. However, general synthetic routes for

2-(oxazolyl)benzoic acids can be adapted. A plausible synthetic approach is outlined below.

This proposed pathway is based on established methods for the formation of the oxazole ring

and subsequent functional group manipulations.

Proposed Synthetic Pathway

2-Formylbenzoic acid

Oxazole Ring Formation

Reaction with

Tosylmethyl isocyanide (TosMIC)

in the presence of a base (e.g., K2CO3)

2-(5-Oxazolyl)benzoic acid

Van Leusen Reaction
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Caption: Proposed synthesis of 2-(5-Oxazolyl)benzoic acid.

Experimental Protocol (Hypothetical)
Reaction Setup: To a solution of 2-formylbenzoic acid in a suitable solvent (e.g., methanol or

dimethoxyethane), add an equimolar amount of tosylmethyl isocyanide (TosMIC).

Base Addition: Slowly add a base, such as potassium carbonate, to the reaction mixture at

room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature or with gentle heating.

Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up: Upon completion, quench the reaction with water and acidify the mixture to

protonate the carboxylate.

Purification: Extract the product with an organic solvent (e.g., ethyl acetate). The combined

organic layers are then washed, dried, and concentrated under reduced pressure. The crude

product can be purified by recrystallization or column chromatography to yield 2-(5-
Oxazolyl)benzoic acid.

Potential Uses and Biological Activities
While specific biological data for 2-(5-Oxazolyl)benzoic acid is scarce, the broader classes of

oxazole and benzoic acid derivatives have been extensively studied, suggesting potential

areas of application for this compound.

Antimicrobial Activity: Benzoic acid and its derivatives are well-known for their antimicrobial

properties. The oxazole moiety is also a component of several natural and synthetic

compounds with antibacterial and antifungal activities. Therefore, it is plausible that 2-(5-
Oxazolyl)benzoic acid could be investigated as a potential antimicrobial agent.

Anti-inflammatory and Analgesic Activity: Many non-steroidal anti-inflammatory drugs

(NSAIDs) are carboxylic acid derivatives. The oxazole ring can be found in various

compounds with anti-inflammatory properties. This suggests that 2-(5-Oxazolyl)benzoic
acid could be explored for its potential to modulate inflammatory pathways.
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Anticancer Activity: The oxazole scaffold is present in a number of anticancer agents. These

compounds can exert their effects through various mechanisms, including the inhibition of

kinases, topoisomerases, or tubulin polymerization. Given the prevalence of the benzoic acid

moiety in bioactive molecules, 2-(5-Oxazolyl)benzoic acid could serve as a lead compound

for the development of novel anticancer therapeutics.

Building Block in Drug Discovery: This compound can serve as a valuable building block for

the synthesis of more complex molecules with tailored biological activities. The carboxylic

acid group provides a handle for further chemical modifications, such as amide bond

formation, to create libraries of derivatives for high-throughput screening.

Experimental Protocols for Biological Evaluation
(General)
For researchers interested in investigating the biological properties of 2-(5-Oxazolyl)benzoic
acid, the following are general experimental protocols that can be adapted.

Antimicrobial Susceptibility Testing
A standard broth microdilution method can be used to determine the Minimum Inhibitory

Concentration (MIC) of the compound against various bacterial and fungal strains.
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Antimicrobial Susceptibility Workflow

Prepare serial dilutions of
2-(5-Oxazolyl)benzoic acid

Inoculate with microbial suspension

Incubate at appropriate temperature

Observe for microbial growth

Determine MIC

Click to download full resolution via product page

Caption: Workflow for MIC determination.

In Vitro Anti-inflammatory Assay
The anti-inflammatory potential can be assessed by measuring the inhibition of nitric oxide

(NO) production in lipopolysaccharide (LPS)-stimulated macrophage cell lines (e.g., RAW

264.7).
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NO Inhibition Assay Workflow

Seed macrophage cells

Treat with compound and LPS

Incubate for 24 hours

Measure nitrite concentration
(Griess Assay)

Calculate % NO inhibition

 

Cytotoxicity Assay Workflow

Seed cancer cells

Treat with serial dilutions of compound

Incubate for 48-72 hours

Add MTT reagent

Measure absorbance

Calculate IC50
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Potential Signaling Pathway Interactions

2-(5-Oxazolyl)benzoic acid

Potential Molecular Target
(e.g., Kinase, Enzyme)

Binds to/Inhibits

Signaling Pathway
(e.g., NF-κB, MAPK)

Modulates

Cellular Response
(e.g., ↓Inflammation, ↓Proliferation)

Leads to
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To cite this document: BenchChem. [In-Depth Technical Guide: 2-(5-Oxazolyl)benzoic Acid
(CAS 169508-94-5)]. BenchChem, [2025]. [Online PDF]. Available at:
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uses]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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